Cas no 2098143-53-2 ((1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol)

• Product Name: (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol
• CAS No: 2098143-53-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5725622
• PubChem ID: 121213319
• Update Time: 2025-06-15

(1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol
• AKOS026723785
• 2098143-53-2
• F2198-4812

• Inchi： 1S/C14H18N2O/c1-11(2)8-16-9-13(10-17)14(15-16)12-6-4-3-5-7-12/h3-7,9,11,17H,8,10H2,1-2H3
• InChI Key： GZFWRCFDLXPQKT-UHFFFAOYSA-N
• SMILES： OCC1C(C2C=CC=CC=2)=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol

Chemical Profile of (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol (CAS No. 2098143-53-2)

The compound (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol, identified by the CAS number 2098143-53-2, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a pyrazole core substituted with an isobutyl group at the 1-position and a phenyl group at the 3-position, coupled with a hydroxymethyl moiety at the 4-position, makes it a versatile scaffold for drug discovery and medicinal chemistry applications. This introduction delves into the chemical properties, potential biological activities, and emerging research applications of this compound.

The molecular structure of (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its pharmacokinetic and pharmacodynamic profiles. The presence of the isobutyl group enhances the compound's solubility in organic solvents while maintaining moderate polarity, whereas the phenyl ring contributes to hydrophobic interactions with biological targets. The hydroxymethyl group at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological properties.

In recent years, pyrazole derivatives have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a scaffold for kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The pyrazole core is known to interact effectively with the ATP-binding pockets of kinases, and modifications such as those present in (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol can fine-tune these interactions to enhance binding affinity and selectivity. Recent computational studies have suggested that this compound may exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs).

Additionally, the hydroxymethyl group in (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol provides a versatile handle for chemical modification. This allows for the synthesis of analogs with enhanced pharmacological properties or improved pharmacokinetic profiles. For instance, etherification or esterification of the hydroxymethyl group could yield derivatives with increased metabolic stability or altered solubility characteristics. Such modifications are essential for optimizing drug candidates for clinical development.

The compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents is also noteworthy. Pyrazole derivatives serve as key building blocks in many drug molecules, and (1-isobutyl-3-phenyl-1H-pyrazol-4-yl)methanol could be incorporated into larger scaffolds through various coupling reactions. Its structural features make it amenable to both classical organic synthesis methods and modern techniques such as transition metal-catalyzed cross-coupling reactions, which are widely used in medicinal chemistry to construct complex molecular architectures efficiently.

Emerging research has also explored the use of pyrazole derivatives as modulators of enzyme activity beyond kinases. For example, some studies have shown that certain pyrazole compounds can inhibit proteases involved in inflammatory processes or interfere with DNA replication by binding to polymerase enzymes. While further research is needed to fully elucidate the mechanisms of action of (1-isobutyl-3-phenyl-1H-pyrazol-4-ylmethanol, these findings highlight its potential as a multifunctional therapeutic agent.

In conclusion, (1-isobutyl-3-phenyl-hydroxymethylpyrazole